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Compound of Interest

Compound Name: Cysteine sulfinic acid

Cat. No.: B1346483 Get Quote

Essential Safety and Handling Guide for Cysteine
Sulfinic Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential safety and logistical information for

handling Cysteine sulfinic acid, including personal protective equipment (PPE), operational

procedures, and disposal plans.

Hazard Identification and Classification
Cysteine sulfinic acid is classified with the following hazards:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2A)[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
When handling Cysteine sulfinic acid, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Recommendations

Eye/Face Protection Safety Glasses/Goggles

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1] Safety

glasses or goggles are

appropriate.[2]

Face Shield

A full-face shield should be

worn in addition to goggles

when there is a high risk of

splashing to provide protection

for the entire face.[3][4]

Skin Protection Gloves

Handle with impervious gloves.

Nitrile or butyl rubber gloves

are recommended for handling

acids.[1][4] Ensure proper

glove removal technique to

avoid skin contact with a

contaminated outer surface.[2]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[5] An acid-resistant

apron or lab coat should be

worn. For larger volumes, an

acid hood could be worn for

full upper torso protection.[3]

Footwear

Closed-toe shoes are required.

For handling large volumes,

acid-resistant boots should be

worn with trouser cuffs outside

the boots.[3]

Respiratory Protection Dust Mask/Respirator Required when dusts are

generated.[1] A NIOSH-
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approved N95 dust mask or a

respirator with an appropriate

acid gas cartridge is

recommended.[4] Ensure

proper fit testing for

respirators.[4]

Operational and Handling Plan
Adherence to proper handling procedures is critical to prevent accidents and ensure a safe

laboratory environment.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area.[1] Ensure that air-handling

systems are operational.[2]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.

Keep the container tightly closed and store it in a well-ventilated place.[1]

Store in a locked-up area.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[1][5]

Skin Contact

Take off immediately all contaminated clothing.

Wash the skin with plenty of soap and water for

15-20 minutes. If skin irritation occurs, get

medical advice/attention.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Rinse mouth thoroughly. Do not induce

vomiting. Immediately make the victim drink

water (two glasses at most). Consult a

physician.[2][6]

Spill and Disposal Plan
Proper management of spills and waste is crucial for environmental protection and laboratory

safety.

Spill Response
Evacuate and Ventilate: Evacuate the danger area and ensure adequate ventilation.[1]

Contain Spill: Prevent the spill from reaching drains or waterways. Cover drains if necessary.

[2]

Personal Protection: Wear appropriate PPE as outlined above.

Clean-up: For a dry spill, take it up without creating dust. Collect, bind, and pump off spills.[1]

Place the spilled material in a suitable, closed container for disposal.[2]
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Decontaminate: Clean the affected area thoroughly.

Disposal Plan
Regulatory Compliance: Waste material must be disposed of in accordance with national and

local regulations.[1] It is the responsibility of the waste generator to properly characterize all

waste materials according to applicable regulatory entities.[2]

Container Management: Leave chemicals in their original containers. Do not mix with other

waste. Handle uncleaned containers as you would the product itself.[1]

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material.[2] Do not dispose of it with household garbage.[2]
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Caption: A workflow diagram illustrating the key steps for safely handling Cysteine sulfinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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